Cas no 887679-11-0 (4-(3,5-Dimethylisoxazol-4-yl)methyl-5-methylisoxazole-3-carboxylic acid)

• Product Name: 4-(3,5-Dimethylisoxazol-4-yl)methyl-5-methylisoxazole-3-carboxylic acid
• CAS No: 887679-11-0
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD07399635
• CID: 4718599
• Update Time: 2023-11-22

4-(3,5-Dimethylisoxazol-4-yl)methyl-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-isoxazol-4-ylmethyl)-5-methyl-isoxazole-3-carboxylic acid
• 4-[(3,5-dimethylisoxazol-4-yl)methyl]-5-methylisoxazole-3-carboxylic acid
• 4-((3,5-Dimethylisoxazol-4-yl)methyl)-5-methylisoxazole-3-carboxylic acid
• 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• ASN 13473793
• HMS1704L13
• SBB011739
• STK503230
• BB0258933
• ST50317342
• R9675
• BB 025
• 4-(3,5-Dimethylisoxazol-4-yl)methyl-5-methylisoxazole-3-carboxylic acid

• MDL： MFCD07399635
• Inchi： 1S/C11H12N2O4/c1-5-8(6(2)16-12-5)4-9-7(3)17-13-10(9)11(14)15/h4H2,1-3H3,(H,14,15)
• InChI Key： FQVIGRPELVFYFA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CC1C(C(=O)O)=NOC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Topological Polar Surface Area: 89.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles